Cas no 91667-27-5 (3-Buten-2-one, 4-chloro-4-phenyl-, (Z)-)

3-Buten-2-one, 4-chloro-4-phenyl-, (Z)- structure
91667-27-5 structure
Product name:3-Buten-2-one, 4-chloro-4-phenyl-, (Z)-
CAS No:91667-27-5
MF:C10H9ClO
MW:180.630861997604
CID:786809
PubChem ID:57029885

3-Buten-2-one, 4-chloro-4-phenyl-, (Z)- Chemical and Physical Properties

Names and Identifiers

    • 3-Buten-2-one, 4-chloro-4-phenyl-, (Z)-
    • 4-chloro-4-phenylbut-3-en-2-one
    • DTXSID10720101
    • 91667-27-5
    • SCHEMBL7080067
    • Inchi: InChI=1S/C10H9ClO/c1-8(12)7-10(11)9-5-3-2-4-6-9/h2-7H,1H3
    • InChI Key: ACMZBZXKCMCEQW-UHFFFAOYSA-N
    • SMILES: CC(=O)C=C(C1=CC=CC=C1)Cl

Computed Properties

  • Exact Mass: 180.0341926g/mol
  • Monoisotopic Mass: 180.0341926g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 2.5
  • Topological Polar Surface Area: 17.1Ų

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